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Compound of Interest

Compound Name: ASP8302

CAS No.: 1839583-42-4

Cat. No.: B12376992

Get Quote

This document provides immediate, essential safety and logistical information for the handling

of ASP8302, a potent and selective positive allosteric modulator (PAM) of the muscarinic M3

receptor. The following procedures are designed to ensure the safety of laboratory personnel

and to provide clear, step-by-step guidance for the operational use and disposal of this

research compound.

I. Immediate Safety Information
While a supplier Safety Data Sheet (SDS) for ASP8302 states that it is not classified as a

hazardous substance or mixture, it is prudent to handle it with a high degree of caution as a

potent pharmacological agent.[1] The following table summarizes key safety and handling

information.
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Parameter Information Reference

Chemical Name ASP8302 [1]

CAS Number 1839583-42-4 [1]

Molecular Formula C26H32ClN7O3S2 [1]

Primary Hazard

Not classified as hazardous,

but handle as a potent

compound.

[1]

Personal Protective Equipment

(PPE)

Chemical-resistant gloves, lab

coat, and safety glasses with

side shields.

[1]

Engineering Controls

Handle in a well-ventilated

area, preferably in a chemical

fume hood.

[1]

First Aid - Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes.

[1]

First Aid - Skin Contact
Wash off with soap and plenty

of water.
[1]

First Aid - Inhalation

Move person into fresh air. If

not breathing, give artificial

respiration.

[1]

First Aid - Ingestion

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

[1]

II. Operational Plan: Handling and Storage
A. Engineering Controls: All work with solid ASP8302 and concentrated solutions should be

performed in a certified chemical fume hood to minimize inhalation exposure.[1] A safety

shower and eyewash station should be readily accessible.[1]
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B. Personal Protective Equipment (PPE):

Gloves: Wear nitrile or other chemical-resistant gloves. Change gloves immediately if

contaminated.

Eye Protection: Safety glasses with side shields are required at a minimum. For operations

with a higher risk of splashing, chemical splash goggles are recommended.

Lab Coat: A standard laboratory coat should be worn at all times.

C. Storage:

Short-term (days to weeks): Store at 0 - 4°C in a dry, dark place.

Long-term (months to years): Store at -20°C.[2]

The compound is stable for a few weeks during ordinary shipping.[2]

Solutions: Store stock solutions at -80°C for up to 6 months or -20°C for up to 1 month.[3]

III. Disposal Plan
Dispose of waste in accordance with all applicable federal, state, and local regulations.[4]

A. Solid Waste:

Collect solid ASP8302 waste and any contaminated consumables (e.g., weigh boats, pipette

tips) in a clearly labeled, sealed container.

The container should be marked as "Non-hazardous Pharmaceutical Waste for Incineration"

and include the chemical name.[5][6]

B. Liquid Waste:

Collect liquid waste containing ASP8302 in a designated, sealed, and clearly labeled waste

container.

Do not dispose of solutions down the drain.[4]
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Small quantities of non-hazardous intravenous fluids can be discharged to the foul sewer,

but this is not recommended for research compounds with unknown environmental impact.

[5]

C. Decontamination:

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

IV. Experimental Protocol: In Vitro Assay for M3
Receptor Activity
A common method to assess the activity of ASP8302 is to measure its effect on the

intracellular calcium mobilization induced by an M3 receptor agonist, such as carbachol, in cells

expressing the receptor.[3][7]

Objective: To determine the potentiation of carbachol-induced intracellular calcium increase by

ASP8302 in M3 receptor-expressing cells.

Materials:

CHO-K1 cells stably expressing the rat muscarinic M3 receptor.

Carbachol.

ASP8302.

Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

Appropriate cell culture media and buffers.

A fluorescence plate reader capable of kinetic measurements.

Procedure:

Cell Culture: Culture the M3 receptor-expressing cells in appropriate media until they reach

the desired confluence for the assay.
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Cell Plating: Seed the cells into a 96-well or 384-well black-walled, clear-bottom plate and

allow them to adhere overnight.

Dye Loading: Wash the cells with a suitable assay buffer and then incubate them with the

calcium-sensitive fluorescent dye at 37°C in the dark for a specified time (e.g., 30-60

minutes).

Compound Addition:

Wash the cells to remove excess dye.

Add varying concentrations of ASP8302 to the wells and incubate for a predetermined

period.

Agonist Stimulation and Measurement:

Place the plate in the fluorescence reader.

Establish a baseline fluorescence reading.

Add a fixed concentration of carbachol to the wells to stimulate the M3 receptor.

Immediately begin kinetic measurement of the fluorescence signal over time to capture the

transient increase in intracellular calcium.

Data Analysis:

The increase in fluorescence intensity corresponds to the increase in intracellular calcium

concentration.

Compare the calcium response in the presence of different concentrations of ASP8302 to

the response with carbachol alone to determine the potentiating effect.

V. Signaling Pathway and Experimental Workflow
Diagrams
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Caption: M3 Muscarinic Receptor Signaling Pathway with ASP8302 Modulation.
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6. Analyze data to determine
PAM effect
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Caption: Workflow for Calcium Mobilization Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b12376992?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

